Cas no 76547-98-3 (Lisinopril)

Lisinopril is an angiotensin-converting enzyme (ACE) inhibitor widely used in the management of hypertension and heart failure. Its primary mechanism involves inhibiting the conversion of angiotensin I to angiotensin II, resulting in vasodilation and reduced aldosterone secretion. This leads to decreased peripheral vascular resistance and blood pressure. Lisinopril exhibits high oral bioavailability and a prolonged half-life, allowing for once-daily dosing in most patients. It is excreted unchanged in the urine, making dosage adjustments necessary in renal impairment. Clinical studies demonstrate its efficacy in improving survival in post-myocardial infarction patients and slowing renal disease progression in diabetic nephropathy. The drug is generally well-tolerated, with a predictable pharmacokinetic profile.
Lisinopril structure
Lisinopril structure
Product Name:Lisinopril
CAS No:76547-98-3
MF:C21H31N3O5
MW:405.487945795059
MDL:MFCD00214086
CID:59801
PubChem ID:165713437
Update Time:2025-05-21

Lisinopril Chemical and Physical Properties

Names and Identifiers

    • lisinopril
    • N-{N-[(S)-1-Carboxy-3-phenylpropyl]-L-lysyl}-L-proline
    • N2-[(1S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-Proline
    • CARACE
    • Cipral
    • CORIC
    • Linvas
    • Lisinopril100µg
    • Longes
    • mk0521
    • MK-521
    • mk522
    • PRINIL
    • Tensyn
    • Prinivil
    • Zestril
    • Lysinopril
    • Linopril
    • Sinopril
    • Lisipril
    • Acercomp
    • Presiten
    • Tensopril
    • Noperten
    • Inhibril
    • Vivatec
    • Acerbon
    • Lisinoprilum
    • Lisoril
    • Alapril
    • Sinopryl
    • Novatec
    • Lispril
    • Inopril
    • Lisinal
    • Cipril
    • Lipril
    • Tersif
    • Loril
    • Lisinopril anhydrous
    • Hipril
    • Lisinoprilum [Latin]
    • MK 522
    • MK 521
    • Lisinopril (INN)
    • Lisinopril (Zestril)
    • Zestril (TN)
    • EINE
    • (S)-1-[(S)-6-AMINO-2-((S)-1-CARBOXY-3-PHENYL-PROPYLAMINO)-HEXANOYL]-PYRROLIDINE-2-CARBOXYLIC ACID
    • cid_22887897
    • SR-05000001786
    • Pharmakon1600-01501217
    • Prestwick1_000301
    • LISINOPRIL (USP-RS)
    • CCRIS 3568
    • NINDS_001037
    • Prestwick2_000301
    • Spectrum4_001040
    • LisiprilPrinivil
    • (2S)-1-[(2S)-6-amino-2-{[(1S)-1-carboxy-3-phenylpropyl]amino}hexanoyl]pyrrolidine-2-carboxylic acid
    • AB00052250_14
    • SR-05000001786-1
    • SPECTRUM1501217
    • UNII-7Q3P4BS2FD
    • L-Proline, 1-(N(sup 2)-(1-carboxy-3-phenylpropyl)-L-lysyl)-, (S)-
    • LISINOPRIL DIHYDRATE (EP MONOGRAPH)
    • CHEMBL1237
    • (2S)-1-[(2S)-6-amino-2-[[(2S)-1-hydroxy-1-oxo-4-phenylbutan-2-yl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
    • C76449
    • BDBM50367879
    • RTECS UA0658000
    • AKOS015836369
    • MLS001306436
    • KBio3_002002
    • Doneka
    • (S)-1-[N2-(1-carboxy-3-phenylpropyl)-L-lysyl]-L-proline dihydrate
    • Lizonoton
    • BPBio1_000290
    • AKOS015894970
    • BRD-K67966701-335-03-5
    • Listril
    • Lisitec
    • DTXSID6040537
    • KBio2_000977
    • 1-(N2-(1-Carboxy-3-phenylpropyl)-L-lysyl)-L-proline
    • N-[N2 -(1(S)-carboxy-3-phenylpropyl)-L-lysyl]-L-proline
    • [N2-[(S)-1-CARBOXY-3-PHENYLPROPYL]-L-LYSYL-L-PROLINE
    • LISINOPRIL (USP IMPURITY)
    • LISINOPRIL COMPONENT OF ZESTORETIC
    • BCP9000856
    • DivK1c_001037
    • N-[N2 (1(S)-carboxy-3-phenylpropyl)-L-lysyl]-L-proline
    • SCHEMBL15680
    • 7Q3P4BS2FD
    • ICI-209K
    • L-Proline, N2-((1S)-1-carboxy-3-phenylpropyl)-L-lysyl-
    • LISINOPRIL [WHO-DD]
    • NSC751176
    • Lisinopril [INN]
    • SMR000544473
    • Skopryl
    • GTPL6360
    • (S)-1-[N2-(1-carboxy-3-phenylpropyl)-L-lysyl]-L-proline
    • KBio1_001037
    • DB00722
    • NSC 758151
    • C21H31N3O5
    • Vitopril
    • Qbrelis
    • BIDD:GT0755
    • HY-18206
    • MLS002154258
    • MLS001306481
    • 1-[Nalpha-[(S)-1-Carboxy-3-phenylpropyl]-L-lysyl]-L-proline
    • Prestwick3_000301
    • N-(1(S)-Carboxy-3-phenylpropyl)-L-lysyl-L-proline
    • AB00052250_15
    • N~2~-[(1S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline
    • lysinopryl
    • KBio2_003545
    • (S)-1-((S)-6-Amino-2-(((S)-1-carboxy-3-phenylpropyl)amino)hexanoyl)pyrrolidine-2-carboxylic acid
    • Spectrum5_000995
    • LISINOPRIL (USP MONOGRAPH)
    • LPR
    • (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-phenyl-propyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid;Lisinopril
    • (2S)-1-[(2S)-6-azanyl-2-[[(2S)-1-oxidanyl-1-oxidanylidene-4-phenyl-butan-2-yl]amino]hexanoyl]pyrrolidine-2-carboxylic acid;hydrate
    • (S)-Lisinopril Dihydrate
    • HMS2850N20
    • SPBio_002481
    • L-Proline, 1-(N2-(1-carboxy-3-phenylpropyl)-L-lysyl)-, (S)-
    • (S)-1-(N(2)-(1-carboxy-3-phenylpropyl)-L-lysyl)-L-proline
    • (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid;hydrate
    • UNII-E7199S1YWR
    • 76547-98-3
    • Nanopril
    • IDI1_001037
    • C09AA03
    • Lisinoprilum (Latin)
    • N(2)-((1S)-1-carboxy-3-phenylpropyl)-L-lysyl-L-proline
    • Optimon
    • NSC758151
    • SBI-0051692.P002
    • (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-phenyl-propyl]amino]hexanoyl]proline;hydrate
    • Laaven
    • NSC 751176
    • Spectrum3_000941
    • BDBM66979
    • N(2)-[(1S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline
    • Spectrum_000497
    • Prestwick0_000301
    • KBio2_006113
    • Z1515376765
    • Lizinopril
    • BSPBio_000262
    • HSDB 6852
    • HMS503O15
    • CCG-39190
    • (S)-1-(N2-(1-Carboxy-3-phenylpropyl)-L-lysyl)-L-proline
    • N2-((1S)-1-Carboxy-3-phenylpropyl)-L-lysyl-L-proline, Dihydrate
    • KBioSS_000977
    • L-Proline, N2-[(1S)-1-carboxy-3-phenylpropyl]-L-lysyl-
    • DL-434
    • EINECS 278-488-1
    • L-Proline, 1-(N2-(1-carboxy-3-phenylpropyl)-L-lysyl)-
    • Spectrum2_001456
    • HMS2090O14
    • Q412208
    • LISINOPRIL (MART.)
    • ZESTORETIC COMPONENT LISINOPRIL
    • Irumed
    • (S)-1-(N(sup 2)-(1-Carboxy-3-phenylpropyl)-L-lysyl)-L-proline
    • Amicor
    • 1-(N(SUP 2)-((S)-1-CARBOXY-3-PHENYLPROPYL)-L-LYSYL)-L-PROLINE
    • L-PROLINE, 1-(N(SUP 2)-(1-CARBOXY-3-PHENYLPROPYL)-L-LYSYL)-
    • DTXCID4020537
    • LISINOPRIL [MI]
    • CHEBI:43755
    • NCGC00179623-01
    • NSC-758151
    • LISINOPRIL COMPONENT OF PRINZIDE
    • SPBio_001351
    • HMS2092L21
    • (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]-1-oxohexyl]-2-pyrrolidinecarboxylic acid;hydrate
    • KBioGR_001599
    • N2-((S)-1-Carboxy-3-phenylpropyl)-L-lysyl-L-proline
    • NCGC00179623-07
    • 83915-83-7
    • Prinvil
    • NSC-751176
    • Diroton
    • HMS1921B14
    • D08131
    • SMR001233519
    • 77726-95-5
    • s2076
    • A838743
    • (S)-1-((S)-6-amino-2-((S)-1-carboxy-3-phenylpropylamino)hexanoyl)pyrrolidine-2-carboxylic acid
    • (2S)-1-[(2S)-6-amino-2-[[(1S)-1-carboxy-3-phenylpropyl]amino]hexanoyl]pyrrolidine-2-carboxylic acid
    • L0220
    • AB00052250-13
    • Lisopril
    • PRINZIDE COMPONENT LISINOPRIL
    • BRN 4276619
    • N2-((1S)-1-carboxy-3-phenylpropyl)-L-lysyl-L-proline
    • MFCD01698825
    • NS00009977
    • (S)-1-[N2-(1-Carboxy-3-phenylpropyl)-lysyl-proline dihydrate
    • BRD-K67966701-001-11-6
    • BRD-K67966701-001-10-8
    • BRD-K67966701-001-12-4
    • Lisinopril
    • MDL: MFCD00214086
    • Inchi: 1S/C21H31N3O5/c22-13-5-4-9-16(19(25)24-14-6-10-18(24)21(28)29)23-17(20(26)27)12-11-15-7-2-1-3-8-15/h1-3,7-8,16-18,23H,4-6,9-14,22H2,(H,26,27)(H,28,29)/t16-,17-,18-/m0/s1
    • InChI Key: RLAWWYSOJDYHDC-BZSNNMDCSA-N
    • SMILES: O=C([C@H](CCCCN)N[C@H](C(=O)O)CCC1C=CC=CC=1)N1CCC[C@H]1C(=O)O

Computed Properties

  • Exact Mass: 405.22600
  • Monoisotopic Mass: 405.226
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -2.9
  • Topological Polar Surface Area: 133

Experimental Properties

  • Color/Form: White solid
  • Density: 1.251 g/cm3
  • Melting Point: 160 C (Decomposes)
  • Boiling Point: 666.4°C at 760 mmHg
  • Flash Point: 356.9 °C
  • Refractive Index: -45 ° (C=1, 0.25mol/L Zinc Acetate Buffer)
  • Solubility: H2O: ≥10 mg/mL
  • PSA: 132.96000
  • LogP: 2.26430
  • Solubility: Not determined

Lisinopril Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H319
  • Warning Statement: P305+P351+P338
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • RTECS:TW3589990
  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
  • Safety Term:S22-S24/25

Lisinopril Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Lisinopril Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Acetic acid
2.1 Reagents: Sodium hydroxide ,  Sodium cyanoborohydride Solvents: Water
2.2 Reagents: Dowex 50W
Reference
Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)
Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium cyanoborohydride Solvents: Water
1.2 Reagents: Dowex 50W
Reference
Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)
Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

Production Method 3

Reaction Conditions
1.1 Reagents: Triethylamine ,  Dicyclohexylcarbodiimide Solvents: Dichloromethane
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ,  Acetic acid
3.1 Reagents: Sodium hydroxide ,  Sodium cyanoborohydride Solvents: Water
3.2 Reagents: Dowex 50W
Reference
Synthesis of N2-[(S)-1-carboxy-3-phenylpropyl]-L-lysyl-L-proline (lisinopril)
Wu, M. T.; et al, Journal of Pharmaceutical Sciences, 1985, 74(3), 352-4

Lisinopril Raw materials

Lisinopril Preparation Products

Lisinopril Suppliers

Amadis Chemical Company Limited
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(CAS:76547-98-3)Lisinopril
Order Number:A838743
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:44
Price ($):231.0
Email:sales@amadischem.com

Related Categories

Additional information on Lisinopril

Lisinopril (CAS No. 76547-98-3): A Comprehensive Guide to Its Properties, Uses, and Market Trends

Lisinopril (CAS No. 76547-98-3) is a widely recognized angiotensin-converting enzyme (ACE) inhibitor primarily used in the treatment of hypertension (high blood pressure), heart failure, and post-myocardial infarction. As one of the most prescribed medications globally, Lisinopril has garnered significant attention from healthcare professionals, researchers, and patients alike. This article delves into its chemical properties, therapeutic applications, and current market trends while addressing frequently searched questions about this compound.

The chemical structure of Lisinopril features a lysine residue and a proline derivative, contributing to its stability and efficacy. Unlike other ACE inhibitors, Lisinopril is not a prodrug, meaning it does not require metabolic activation in the liver. This characteristic makes it a preferred choice for patients with hepatic impairments. Its molecular formula is C21H31N3O5, and it has a molar mass of 405.49 g/mol. The compound is typically administered orally in tablet form, with dosages ranging from 2.5 mg to 40 mg, depending on the condition being treated.

One of the most searched questions about Lisinopril is its mechanism of action. As an ACE inhibitor, it works by blocking the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor. By inhibiting this process, Lisinopril helps relax blood vessels, reducing blood pressure and improving blood flow. Additionally, it decreases the secretion of aldosterone, a hormone that promotes sodium and water retention, further aiding in blood pressure management.

The therapeutic applications of Lisinopril extend beyond hypertension. It is commonly prescribed for heart failure patients to improve survival rates and reduce hospitalization. Studies have also shown its efficacy in treating diabetic nephropathy, a kidney complication associated with diabetes. Recent trends indicate a growing interest in Lisinopril's potential role in COVID-19 management, as some researchers hypothesize that ACE inhibitors may mitigate severe respiratory symptoms. However, this remains a topic of ongoing investigation.

Another frequently asked question revolves around the side effects of Lisinopril. While generally well-tolerated, some patients may experience dry cough, dizziness, or hyperkalemia (elevated potassium levels). Severe but rare side effects include angioedema (swelling of the face and throat) and renal impairment. Patients are advised to monitor their potassium intake and report any unusual symptoms to their healthcare provider promptly.

The global market for Lisinopril continues to thrive, driven by the rising prevalence of cardiovascular diseases and an aging population. Generic versions of Lisinopril dominate the market, making it an affordable option for patients worldwide. Recent advancements in pharmaceutical formulations, such as combination therapies with hydrochlorothiazide, have further expanded its use. Additionally, the increasing adoption of telemedicine has made it easier for patients to access Lisinopril prescriptions online, a trend accelerated by the COVID-19 pandemic.

In conclusion, Lisinopril (CAS No. 76547-98-3) remains a cornerstone in the management of hypertension and related conditions. Its well-established safety profile, affordability, and broad therapeutic applications make it a staple in modern medicine. As research continues to explore new indications and formulations, Lisinopril is poised to maintain its relevance in the ever-evolving pharmaceutical landscape.

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Amadis Chemical Company Limited
(CAS:76547-98-3)Lisinopril
A838743
Purity:99%
Quantity:5g
Price ($):231.0
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